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Introduction

2-Furfurylthiol (also known as furfuryl mercaptan or 2-furanmethanethiol) is a volatile organic
compound that is a key component of the aroma of roasted coffee.[1] It is a colorless to pale
yellow oily liquid with an extremely powerful and diffusive odor, which upon dilution becomes
agreeable and coffee-like.[1][2] This guide provides an in-depth overview of the core physical
properties of 2-furfurylthiol, detailed experimental protocols for their determination, and
visualizations of relevant chemical pathways and workflows.

Core Physical and Chemical Properties

The fundamental identifiers and properties of 2-furfurylthiol are summarized below.
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Property Value Source(s)
Molecular Formula CsHeOS [3114]
Molecular Weight 114.17 g/mol [3114]
CAS Number 98-02-2 [2]
Colorless to pale yellow oily
Appearance . [1][2]
liquid
Intense, sulfurous, coffee-like
Odor [1][5]

upon dilution

Quantitative Physical Properties

The following tables provide quantitative data for the key physical properties of 2-furfurylthiol.

Thermal Properties

Property Value Conditions Source(s)

Boiling Point 155 °C at 760 mm Hg [3114]

160 °C at 759 mm Hg [6]

84 °C at 65 mm Hg [6]

Melting Point 157.5°C [3]

Flash Point 45 °C (113 °F) Closed Cup [4]
Optical and Density Properties

Property Value Conditions Source(s)

Density 1.132 g/mL at 25 °C [31[4]

Refractive Index 1.531 at 20 °C (n20/D) [3114]

1.5280 - 1.5285 at 25 °C (nD25) [6]
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Physicochemical Properties

Property Value Conditions Source(s)
Solubility in Water Insoluble [7]

Solubility in Organic Soluble in oils and 5]

Solvents alcohol

Vapor Pressure 3.98 mmHg at 25 °C (estimated) [5]

pKa 9.59+£0.10 Predicted [8]

logP (o/w) 1.3 Computed [2]

Experimental Protocols

While specific experimental reports for the determination of every physical property listed
above are not readily available in the literature, this section details the standard and accepted
methodologies for these measurements, along with a specific synthesis protocol for 2-
furfurylthiol.

Synthesis of 2-Furfurylthiol

A common and well-documented method for the preparation of 2-furfurylthiol is from furfuryl
alcohol and thiourea.[1][6]

Procedure:

In a 3-liter round-bottomed flask equipped for steam distillation, dissolve 380 g (5 moles) of
thiourea in 500 ml of water and 400 ml of concentrated hydrochloric acid with gentle heating.

e Cool the solution to 30°C and add 490 g (5 moles) of furfuryl alcohol. The temperature of the
reaction should be maintained below 60°C to avoid degradation of the furan ring.

» Allow the mixture to stand overnight.

e Add a solution of 225 g of sodium hydroxide in 250 ml of water to the reaction mixture. An
oily layer of the intermediate S-2-furfurylisothiourea will separate and begin to decompose.
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e Immediately commence steam distillation. Continue until no more oily drops are present in
the distillate.

» Separate the 2-furfurylthiol from the aqueous phase using a separatory funnel.

e Dry the product with calcium chloride. The yield is typically between 313-340 g.[6] The
product can be further purified by distillation in a nitrogen atmosphere.[6]

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for determining the boiling point of a small quantity of liquid is the
capillary method.

Procedure:

o Seal one end of a capillary tube using a flame.

e Place a few milliliters of the liquid sample (2-furfurylthiol) into a small test tube.
o Place the sealed capillary tube, open end down, into the test tube.

o Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

e Immerse the assembly in a heating bath (e.g., oil bath).

e Heat the bath slowly and observe the capillary tube. A slow stream of bubbles will emerge as
the air inside expands.

e When the rate of bubbling becomes rapid and continuous, the vapor pressure of the liquid
has exceeded the atmospheric pressure.

e Turn off the heat and allow the bath to cool slowly.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.
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Determination of Density (Pychometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with
a precisely known volume.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(ma).

« Fill the pycnometer with the liquid sample (2-furfurylthiol), ensuring no air bubbles are
trapped. If the pycnometer has a stopper with a capillary, the liquid should be drawn up to the
mark.

o Place the filled pycnometer in a constant temperature bath (e.g., 25°C) to allow it to reach
thermal equilibrium.

o Remove the pycnometer from the bath, carefully wipe it dry, and weigh it again (mz2).
e The mass of the liquid is calculated as (mz - ma).

e The density (p) is calculated by dividing the mass of the liquid by the known volume of the
pycnometer (V): p = (M2 - m1)/V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Procedure:
e Ensure the prisms of the Abbe refractometer are clean.

» Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled
water).

o Place a few drops of the liquid sample (2-furfurylthiol) onto the surface of the lower prism.
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e Close the prisms and ensure the liquid spreads to form a thin film.

e While looking through the eyepiece, adjust the control knob until the boundary line between
the light and dark fields is sharp and centered on the crosshairs.

e If a color fringe is observed, adjust the chromaticity screw to eliminate it.

o Read the refractive index value from the instrument's scale. The temperature should be
controlled and recorded, as the refractive index is temperature-dependent.

Determination of Solubility

A qualitative and semi-quantitative assessment of solubility can be performed by direct
observation.

Procedure for Aqueous Solubility:

e Add a small, measured amount of 2-furfurylthiol (e.g., 100 pL) to a known volume of water
(e.g., 10 mL) in a sealed vial at a constant temperature.

o Agitate the mixture vigorously for a set period.

» Allow the mixture to stand and observe if a single phase is formed or if the thiol remains as a
separate layer or emulsion. The observation of two distinct phases indicates insolubility.

Procedure for Solubility in Organic Solvents:

» Repeat the procedure above, substituting water with various organic solvents (e.g., ethanol,
oils).

» Observe for the formation of a single, clear phase, which indicates solubility. The process
can be made quantitative by gradually adding the solute to a known volume of solvent until
saturation is reached.

Visualizations
Experimental Workflow: Boiling Point Determination
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The following diagram illustrates a typical workflow for determining the boiling point of a liquid
using the capillary method.

Prepare Sample
(Place in Test Tube)

:

Prepare Capillary
(Seal one end, invert in sample)

:

Assemble Apparatus
(Attach to thermometer)

:

Heat Bath Slowly

:

Observe Bubbles
(Wait for rapid, continuous stream)

:

Cool Bath Slowly

i

Observe Liquid Entry
(Liquid enters capillary)

:

Record Temperature
(Boiling Point)
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Caption: Workflow for Boiling Point Determination by the Capillary Method.

Logical Relationships: Factors Influencing Solubility

The solubility of 2-furfurylthiol is governed by its molecular structure and the nature of the
solvent, following the "like dissolves like" principle.
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Caption: Factors influencing the solubility of 2-furfurylthiol.

Signaling Pathways: Formation of 2-Furfurylthiol
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2-Furfurylthiol is notably formed during the thermal processing of food, such as the roasting of
coffee beans, through the Maillard reaction. A simplified pathway involves the reaction of
sugars and sulfur-containing amino acids.
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Caption: Simplified Maillard reaction pathway for 2-furfurylthiol formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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